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Compound of Interest

Compound Name: 15(S)-Fluprostenol

Cat. No.: B1660220 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of 15(S)-Fluprostenol, a prostaglandin F2α analog, in a laboratory setting.[1][2]

Adherence to these guidelines is critical for minimizing risks and complying with regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 15(S)-Fluprostenol with

appropriate personal protective equipment (PPE). While a specific Safety Data Sheet (SDS) for

15(S)-Fluprostenol was not identified, data from related prostaglandin analogs, such as

Fluprostenol, indicate potential hazards.[3]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from splashes.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

use a respirator.[4]
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Quantitative Data Summary
The following table summarizes key information for 15(S)-Fluprostenol and its isopropyl ester.

This data is essential for understanding the compound's properties for safe handling and

storage.

Property 15(S)-Fluprostenol
15(S)-Fluprostenol
isopropyl ester

Molecular Formula C₂₃H₂₉F₃O₆ C₂₆H₃₅F₃O₆

Formula Weight 474.5 500.6

Storage Temperature -20°C -20°C

Solubility (Ethanol) Soluble 30 mg/ml

CAS Number 54276-24-3 1420791-14-5

Primary Hazard Class

Based on related compounds,

may be considered a

hazardous substance requiring

special disposal

considerations.

Based on related compounds,

may be considered a

hazardous substance requiring

special disposal

considerations.[3][5]

Step-by-Step Disposal Protocol for Laboratory
Settings
The disposal of 15(S)-Fluprostenol must comply with federal, state, and local regulations for

pharmaceutical and hazardous waste.[6][7] The following protocol outlines the necessary steps

for its proper disposal in a research or drug development environment.

1. Waste Identification and Segregation:

Identify all waste containing 15(S)-Fluprostenol, including pure compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment.

Segregate this waste from non-hazardous and other types of chemical waste.
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2. Waste Collection and Containment:

Collect all 15(S)-Fluprostenol waste in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container must be kept closed at all times except when adding waste.[8]

Ensure the label includes "Hazardous Waste," the name of the chemical (15(S)-
Fluprostenol), and the associated hazards (e.g., "Toxic").

3. Storage in a Satellite Accumulation Area (SAA):

Store the waste container in a designated Chemical Waste Satellite Accumulation Area

(CWSAA).[8]

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

4. Prohibition of Sewering:

Do not dispose of 15(S)-Fluprostenol down the drain. The U.S. Environmental Protection

Agency (EPA) has banned the sewering of hazardous waste pharmaceuticals.[7][9]

5. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Waste will be transported to a permitted treatment, storage, and disposal facility (TSDF),

where it will likely be incinerated.[7]

6. Training and Documentation:

Ensure all personnel handling 15(S)-Fluprostenol are trained on these disposal procedures

and the associated hazards.[7]

Maintain accurate records of the waste generated and its disposal.
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Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 15(S)-Fluprostenol in a laboratory setting.

Start: 15(S)-Fluprostenol Waste Generated

Wear Appropriate PPE

Identify and Segregate Waste

Collect in Labeled, Closed
Hazardous Waste Container

Prohibition:
Do NOT Dispose Down Drain

Store in Satellite
Accumulation Area (SAA)

Contact Environmental
Health & Safety (EHS)

Professional Disposal
(e.g., Incineration)

End: Waste Properly Disposed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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